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Overview of Cedrol

Cedrol is a natural sesquiterpene alcohol, a major component of cedarwood oil [1]. Recent scientific interest

has explored its potential therapeutic applications. The table below summarizes key findings from recent in

vivo studies.

Study Focus / Subject (Dosage, Treatment Key Findings / Safety & Toxicity
Model Administration) Duration Proposed Effects Observations
Neuroprotection Male Wistar rat From 3 days Improved No adverse
[2] (10 & 20 mg/kg, before to 6 motor/cognitive effects reported at
oral gavage) weeks after function; reduced tested doses in
disease oxidative stress in the the model.
induction brain (1SOD, tthiol,
IMDA)
Anti-Obesity [1] Mouse (0.2% w/w 19 weeks Prevented body weight ~ No overt toxicity
in high-fat diet) gain, hepatic steatosis, reported; diet was
insulin resistance; well-tolerated for
ameliorated glucose the study period.
intolerance.
Muscle Atrophy  Mouse (cedrol Not specified  Attenuated muscle The study focused

[3]

derivative in diet)

atrophy by inhibiting
myostatin/MuRF1 via

on a derivative;
specific cedrol
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Study Focus / Subject (Dosage, Treatment Key Findings / Safety & Toxicity
Model Administration) Duration Proposed Effects Observations

Ca2+-CaMK-FoxO3a toxicity not
pathway. discussed.

Experimental Methodologies in Key Studies

For researchers looking to replicate or build upon these findings, here are the detailed experimental protocols

from the key studies.

¢ 1. Neuroprotective Study in a Parkinson's Disease Model [2]

o Animal Model: Adult male Wistar rats (200-250 g) were used.

o Disease Induction: Parkinson's disease was unilaterally induced by a single injection of 6-
hydroxydopamine (6-OHDA) (16 pg/4 pL) into the left medial forebrain bundle (MFB) under
ketamine/xylazine anesthesia. Stereotaxic coordinates were: Anteroposterior: -3.6 mm,;
Mediolateral: +1.8 mm; Dorsoventral; -8.2 mm.

o Treatment: Cedrol (10 or 20 mg/kg) or vehicle (saline with 1% DMSO) was administered daily
via oral gavage, starting 3 days before surgery and continuing for 6 weeks post-surgery.

o Behavioral Assessments: Apomorphine-induced rotational test (motor asymmetry), rotarod
test (motor coordination and balance), open field test (general locomotor activity), and passive
avoidance test (cognitive function).

o Biochemical Analysis: Striatal levels of malondialdehyde (MDA), total thiol, and superoxide
dismutase (SOD) activity were measured to assess oxidative stress.

¢ 2. Anti-Obesity Study in a Mouse Model [1]

o Animal Model: 10-week-old C57BL/6J mice.

o Dietary Intervention: Mice were fed either a chow diet, a high-fat diet (HFD), or an HFD
supplemented with 0.2% (w/w) cedrol for 19 weeks.

o Metabolic Assessments: Body weight gain, visceral fat pad weight, and adipocyte size were
measured. Glucose tolerance tests (GTT) and insulin tolerance tests (ITT) were performed to
assess glucose metabolism and insulin sensitivity.

o Mechanistic Studies: Hepatic steatosis was evaluated, 16S rRNA sequencing was used to
analyze gut microbiota composition, and RNA sequencing (transcriptome analysis) was
performed on epididymal white adipose tissue.
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Proposed Mechanism of Action for a Cedrol Derivative

The following diagram illustrates a potential signaling pathway for a cedrol derivative in attenuating muscle

atrophy, as identified in one study [3]. This offers insight into how cedrel might interact with biological

systems.
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Figure: Proposed pathway for a cedrol derivative inhibiting myostatin and MuRF1 expression via the

MORZ23 calcium signaling pathway. Based on [3].
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Research Implications and Data Gaps

The available data, while promising, is insufficient for a complete toxicological assessment.

¢ The existing evidence suggests that cedrol is well-tolerated in specific animal models and at the
doses tested for medium to long-term durations [2] [1].

¢ Critical data gaps remain regarding its:

Acute and chronic toxicity profiles, including standard measures like LD50.

Genotoxicity, carcinogenicity, and reproductive toxicity.

[e]

o

(e]

Pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME).
Safety in other species, particularly non-rodents.

[¢]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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